Cas no 136539-67-8 (3'-Nitro-1,1'-biphenyl-3-ol)
3'-Nitro-1,1'-biphenyl-3-ol is a biphenyl derivative featuring a hydroxyl group at the 3-position and a nitro substituent at the 3'-position. This compound is of interest in organic synthesis and pharmaceutical research due to its bifunctional structure, which allows for further derivatization or participation in coupling reactions. The presence of both electron-donating (hydroxyl) and electron-withdrawing (nitro) groups on the aromatic rings enhances its utility in designing complex molecules or intermediates. Its well-defined chemical properties make it suitable for applications in material science and agrochemical development. The compound is typically characterized by high purity and stability, ensuring reliable performance in synthetic workflows.
3'-Nitro-1,1'-biphenyl-3-ol structure
Product Name:3'-Nitro-1,1'-biphenyl-3-ol
CAS No:136539-67-8
MF:C12H9NO3
MW:215.204763174057
MDL:MFCD09909461
CID:1024956
PubChem ID:15743437
Update Time:2025-10-19
3'-Nitro-1,1'-biphenyl-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 3'-Nitro-[1,1'-biphenyl]-3-ol
- 3-(3-Nitro-phenyl)-phenol
- 3'-Nitro-3-hydroxy-biphenyl
- 3'-nitrobiphenyl-3-ol
- 3'-Nitro-biphenyl-3-ol
- ACMC-1BXV0
- AK-91535
- ANW-20155
- BD229950
- CTK8B0588
- DTXSID50577838
- AKOS015999261
- BS-25640
- 136539-67-8
- 3-(3-NITROPHENYL)PHENOL
- MFCD09909461
- CS-0209531
- 3'-Nitro[1,1'-biphenyl]-3-ol
- A886671
- SCHEMBL20557926
- 3'-Nitro-1,1'-biphenyl-3-ol
-
- MDL: MFCD09909461
- Inchi: 1S/C12H9NO3/c14-12-6-2-4-10(8-12)9-3-1-5-11(7-9)13(15)16/h1-8,14H
- InChI Key: WNJTYKRGWYTCCZ-UHFFFAOYSA-N
- SMILES: OC1=CC=CC(=C1)C1C=CC=C(C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 215.05827
- Monoisotopic Mass: 215.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 66Ų
Experimental Properties
- PSA: 63.37
3'-Nitro-1,1'-biphenyl-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019109078-25g |
3'-Nitro-[1,1'-biphenyl]-3-ol |
136539-67-8 | 95% | 25g |
474.24 USD | 2021-06-17 | |
| Fluorochem | 210918-1g |
3'-Nitro-[1,1'-biphenyl]-3-ol |
136539-67-8 | 95% | 1g |
£76.00 | 2022-03-01 | |
| Fluorochem | 210918-5g |
3'-Nitro-[1,1'-biphenyl]-3-ol |
136539-67-8 | 95% | 5g |
£225.00 | 2022-03-01 | |
| Fluorochem | 210918-25g |
3'-Nitro-[1,1'-biphenyl]-3-ol |
136539-67-8 | 95% | 25g |
£600.00 | 2022-03-01 | |
| abcr | AB318782-1 g |
3-(3-Nitrophenyl)phenol; 95% |
136539-67-8 | 1g |
€144.00 | 2023-04-26 | ||
| abcr | AB318782-5 g |
3-(3-Nitrophenyl)phenol; 95% |
136539-67-8 | 5g |
€348.00 | 2023-04-26 | ||
| abcr | AB318782-25 g |
3-(3-Nitrophenyl)phenol; 95% |
136539-67-8 | 25g |
€858.00 | 2023-04-26 | ||
| TRC | N497313-10mg |
3'-Nitro-[1,1'-biphenyl]-3-ol |
136539-67-8 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N497313-50mg |
3'-Nitro-[1,1'-biphenyl]-3-ol |
136539-67-8 | 50mg |
$ 65.00 | 2022-06-03 | ||
| TRC | N497313-100mg |
3'-Nitro-[1,1'-biphenyl]-3-ol |
136539-67-8 | 100mg |
$ 80.00 | 2022-06-03 |
3'-Nitro-1,1'-biphenyl-3-ol Related Literature
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
136539-67-8 (3'-Nitro-1,1'-biphenyl-3-ol) Related Products
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- 127818-58-0(3-Methyl-5-nitrophenol)
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- 28023-89-4(3-(4-nitrophenyl)phenol)
- 53059-31-7(4'-Methoxy-3-nitro-1,1'-biphenyl)
- 71022-84-9(3'-Nitro-[1,1'-biphenyl]-2-ol)
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